1h-Benzimidazole-2,7-dicarboxylic acid,7-methyl ester

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 4-methoxycarbonyl-1H-benzimidazole-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O4/c1-16-10(15)5-3-2-4-6-7(5)12-8(11-6)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key: CQFCSOARXQLIBT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)NC(=N2)C(=O)O

Description

1h-Benzimidazole-2,7-dicarboxylic acid,7-methyl ester is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a suspension of methyl 2-formyl-1H-benzimidazole-4-carboxylate (460 mg) in a mixture of water (3.2 ml) and t-butyl alcohol (12 ml) were added 2-methyl-2-butene (700 mg) and sodium dihydrogenphosphate (387 mg) in water bath. To the mixture was added portionwise sodium chlorite (901 mg) and stirred for 1 day at same temperature. The reaction mixture was cooled in an ice bath, adjusted to pH 4 with 1N hydrochloric acid and the precipitate was collected by vacuum filtration. The precipitate was washed with ethyl acetate and methanol to give methyl 2-carboxy-1H-benzimidazole-4-carboxylate (400 mg).

Synthesis routes and methods II

Procedure details